Cas no 1781241-46-0 (4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine)

• Product Name: 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine
• CAS No: 1781241-46-0
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 4613624
• Update Time: 2025-06-08

4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(4-methoxyphenyl)-6-phenylpyridine
• 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine

• Inchi： 1S/C19H17NO2/c1-21-16-10-8-15(9-11-16)19-13-17(22-2)12-18(20-19)14-6-4-3-5-7-14/h3-13H,1-2H3
• InChI Key： ZKRSSJOTYXKOPQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=NC(C2=CC=CC=C2)=CC(OC)=C1

Additional information on 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine

Introduction to 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine (CAS No. 1781241-46-0) and Its Emerging Applications in Chemical Biology

4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine, identified by the CAS number 1781241-46-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This heterocyclic compound belongs to the pyridine family, which is well-documented for its broad spectrum of pharmacological properties. The presence of multiple aromatic rings and methoxy substituents enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine consists of a central pyridine ring substituted with a methoxy group at the 4-position, a phenyl group at the 2-position, and another phenyl group at the 6-position. This arrangement not only contributes to its distinct chemical profile but also opens up numerous possibilities for interaction with biological targets. The methoxy groups, in particular, are known to influence solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine has emerged as a compound of interest due to its potential to interact with various enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a valuable scaffold for developing targeted therapies.

One of the most compelling aspects of 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers have been exploring various derivatives of this compound to enhance its binding affinity, selectivity, and bioavailability. For instance, the introduction of additional functional groups or the replacement of phenyl rings with other aromatic systems could lead to novel analogs with improved therapeutic profiles.

The synthesis of 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. These synthetic strategies not only ensure high yields but also allow for the introduction of structural variations, facilitating the exploration of new chemical space.

From a computational chemistry perspective, 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into the compound's binding modes and have helped in predicting its potential biological activity. The integration of experimental data with computational predictions has been crucial in validating these findings and guiding further optimization efforts.

The pharmacokinetic properties of 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine are also under scrutiny to ensure that it meets the necessary criteria for clinical translation. Metabolic stability studies have revealed that this compound undergoes slow degradation in vitro, suggesting a prolonged half-life which could be advantageous for therapeutic applications. Additionally, solubility studies have indicated that modifications to the molecular structure could improve water solubility, thereby enhancing oral bioavailability.

In conclusion, 4-methoxy-2-(4-methoxyphenyl)-6-phenylpyridine (CAS No. 1781241-46-0) represents a significant advancement in the realm of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.